α-(DMNB-Caged) L-aspartic acid

• CAS RN: 216299-44-4
• Molecular Formula: C13H17ClN2O8
• Molecular Weight: 364.47

Description

α-(DMNB-Caged) L-aspartic acid is a photosensitive compound that plays a pivotal role in controlled drug release mechanisms through photoactivation. This innovative substance is paramount in scientific investigations exploring precise and efficient drug delivery methods for neurological ailment treatment.

Chemical Reactions Analysis

This compound is a type of “caged” probe, which are designed to be biologically inactive until UV light–mediated photolysis releases a natural product. This process can be accomplished with high spatial and temporal resolution, releasing the active probe at the site of interest.

Physical And Chemical Properties Analysis

This compound is a solid powder. It’s a photosensitive compound, meaning it responds to light, particularly UV light. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Photochemical and Biological Characterization

α-Carboxynitrobenzyl-caged D-aspartate (α-CNB-caged D-aspartate), a photolabile precursor of D-aspartic acid, has been synthesized and characterized for its photochemical and biological properties. This compound is useful for investigating the molecular mechanism of neuronal excitatory amino acid carriers and other aspartate translocating systems using rapid chemical kinetic techniques (Grewer et al., 2001).

Biological Role and Production

L-Aspartic acid, also known as aspartate, plays significant roles in various biological processes, including protein biosynthesis, neurotransmission, and involvement in the ATP synthase system. It is produced from central metabolic pathways in humans and is not essential in the diet (P.Praveen kumar et al., 2017).

Use in Synthesis of Poly(aspartic acids)

Poly(aspartic acids) of different chain lengths have been synthesized for use in aminoglycoside-induced nephrotoxicity inhibition studies. These include both pure L- and D-configuration and in pure α-linkage form, created by polymerizing α-amino acid N-carboxyanhydride (NCA) derivatives (Rao et al., 1993).

Analysis in Amyloid β Peptides

Ultrahigh resolution ion mobility spectrometry coupled with mass spectrometry has been used to separate amyloid β peptides containing L-aspartic acid and D-aspartic acid. This aids in understanding age-related diseases or protein folding disorders resulting from amino acid modifications (Zheng et al., 2017).

Role in Calcium Carbonate Formation

Aspartic acid serves as an organic template in inducing the nucleation and growth of calcium carbonate, thus showing potential in material synthesis strategies (Tong et al., 2004).

Prediction of Binding Modes in Proteins

In silico analytic methods have been used to predict the binding modes between protein L-isoaspartyl (D-aspartyl) O-methyltransferase and peptide substrates containing isomerized aspartic acid residues. This assists in understanding the proportions of aspartic acid isomers in human proteins (Oda et al., 2015).

Perspectives on Aspartic Acid Production

Discussions on the industrial utility, global markets, and future outlook of aspartic acid production have been provided, highlighting its growing relevance in recent years (Appleton & Rosentrater, 2021).

Photolysis in Neurotransmitter Receptors

A study on the synthesis of a photolabile precursor of N-methyl-D-aspartate (NMDA) suitable for chemical kinetic investigations of the NMDA receptor provides insight into the neurotransmitter receptors' mechanisms (Gee et al., 1999).

Protease-Catalyzed Aspartate Oligomerization

Research on the protease-catalyzed conversion of L-aspartate diethyl ester to oligo(β-ethyl-α-aspartate) via α-chymotrypsin catalysis has shown promise for regenerative medicine and drug delivery applications (Yang et al., 2020).

Biocatalytic Asymmetric Synthesis

A biocatalytic route for the asymmetric synthesis of various N-arylated aspartic acids using ethylenediamine-N,N′-disuccinic acid lyase has been developed, showcasing its utility in pharmaceuticals and agrochemicals (Fu et al., 2019).

Mechanism of Action

The mechanism of action of α-(DMNB-Caged) L-aspartic acid is related to its photosensitive nature. Upon exposure to light, it undergoes a process called photolysis, which activates the compound and allows it to play a role in controlled drug release mechanisms. This makes it particularly useful in scientific investigations exploring precise and efficient drug delivery methods for neurological ailment treatment.

Future Directions

α-(DMNB-Caged) L-aspartic acid has potential for future research and applications, particularly in the field of drug delivery for neurological ailment treatment. Its ability to control drug release through photoactivation could be further explored and optimized for various therapeutic applications.